Cas no 383148-60-5 (Ethyl 2-(methylsulfanyl)-4-(8-quinolinyloxy)-5-pyrimidinecarboxylate)

• Product Name: Ethyl 2-(methylsulfanyl)-4-(8-quinolinyloxy)-5-pyrimidinecarboxylate
• CAS No: 383148-60-5
• MDL: MFCD03012073
• CID: 4650457
• Update Time: 2025-06-19

Ethyl 2-(methylsulfanyl)-4-(8-quinolinyloxy)-5-pyrimidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(METHYLSULFANYL)-4-(8-QUINOLINYLOXY)-5-PYRIMIDINECARBOXYLATE
• 5-Pyrimidinecarboxylic acid, 2-(methylthio)-4-(8-quinolinyloxy)-, ethyl ester
• Ethyl 2-(methylsulfanyl)-4-(8-quinolinyloxy)-5-pyrimidinecarboxylate

• MDL： MFCD03012073

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Ethyl 2-(methylsulfanyl)-4-(8-quinolinyloxy)-5-pyrimidinecarboxylate

Ethyl 2-(methylsulfanyl)-4-(8-quinolinyloxy)-5-pyrimidinecarboxylate (CAS No. 383148-60-5): A Comprehensive Overview

Ethyl 2-(methylsulfanyl)-4-(8-quinolinyloxy)-5-pyrimidinecarboxylate, identified by its CAS number 383148-60-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of both methylsulfanyl and quinolinyloxy substituents, contribute to its unique chemical properties and biological activities.

The Ethyl 2-(methylsulfanyl)-4-(8-quinolinyloxy)-5-pyrimidinecarboxylate molecule is characterized by a pyrimidine core, which is a common scaffold in many bioactive compounds. Pyrimidines are essential nucleobases in DNA and RNA, and their derivatives have been widely explored for their pharmacological properties. The introduction of the methylsulfanyl group at the 2-position and the quinolinyloxy group at the 4-position adds to the complexity and functionality of the molecule, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases, including cancer, infectious diseases, and neurological disorders. The Ethyl 2-(methylsulfanyl)-4-(8-quinolinyloxy)-5-pyrimidinecarboxylate has shown potential in several preclinical studies due to its ability to interact with biological targets in unique ways. For instance, the quinolinyloxy moiety has been found to enhance binding affinity to certain enzymes and receptors, while the methylsulfanyl group can influence metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its potential role in inhibiting kinases, which are enzymes that play a crucial role in cell signaling pathways. Aberrant kinase activity is often associated with various diseases, particularly cancer. Studies have demonstrated that derivatives of pyrimidine can act as kinase inhibitors by binding to specific pockets on the enzyme's active site. The presence of both methylsulfanyl and quinolinyloxy groups in Ethyl 2-(methylsulfanyl)-4-(8-quinolinyloxy)-5-pyrimidinecarboxylate may enhance its ability to modulate kinase activity effectively.

The synthesis of Ethyl 2-(methylsulfanyl)-4-(8-quinolinyloxy)-5-pyrimidinecarboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a pyrimidine intermediate, followed by functionalization at the 2- and 4-positions. The introduction of the methylsulfanyl group is often achieved through thiolation reactions, while the attachment of the quinolinyloxy group may involve nucleophilic substitution or coupling reactions.

The pharmacokinetic properties of Ethyl 2-(methylsulfanyl)-4-(8-quinolinyloxy)-5-pyrimidinecarboxylate are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that the compound exhibits moderate solubility in water and lipids, which could influence its bioavailability. Additionally, the stability of the molecule under various physiological conditions is being evaluated to assess its shelf life and storage requirements.

In conclusion, Ethyl 2-(methylsulfanyl)-4-(8-quinolinyloxy)-5-pyrimidinecarboxylate (CAS No. 383148-60-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its ability to interact with kinases and other biological targets makes it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that Ethyl 2-(methylsulfanyl)-4-(8-quinolinyloxy)-5-pyrimidinecarboxylate will play an increasingly important role in drug discovery and development.